Cas no 2167599-58-6 (3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride)

• Product Name: 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride
• CAS No: 2167599-58-6
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 6193479
• PubChem ID: 165870690
• Update Time: 2025-07-27

3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride
• EN300-1577142
• 2167599-58-6

• Inchi： 1S/C6H12FNO2S/c7-11(9,10)5-1-2-6(8)3-4-6/h1-5,8H2
• InChI Key： FFGGLYHUDSDMJM-UHFFFAOYSA-N
• SMILES： S(CCCC1(CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride

Introduction to 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride (CAS No. 2167599-58-6)

3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2167599-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The unique structural features of this compound, including its cyclopropyl and amino substituents, make it a valuable intermediate in the development of novel therapeutic agents.

The structure of 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride consists of a propane backbone substituted with a sulfonyl fluoride group at the first carbon and an amino-cyclopropyl moiety at the second carbon. This configuration imparts distinct chemical properties that are highly useful in synthetic chemistry. The presence of the sulfonyl fluoride group enhances reactivity, making it a potent tool for introducing fluorine atoms into complex molecular frameworks. Fluorinated compounds are often favored in drug design due to their improved metabolic stability, binding affinity, and pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of new fluorinated sulfonyl compounds, driven by their potential applications in oncology, inflammation, and infectious diseases. The synthetic utility of 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride has been explored in various contexts, particularly as a precursor for sulfonamide derivatives. Sulfonamides are a cornerstone class of drugs known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. The fluorine atom in sulfonyl fluorides can modulate enzyme activity by participating in hydrogen bonding or by influencing the conformational dynamics of the enzyme active site. This has led to significant advancements in the design of targeted therapies for diseases such as cancer and autoimmune disorders. For instance, researchers have leveraged the reactivity of 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride to synthesize inhibitors targeting proteases and kinases, which are critical enzymes involved in disease progression.

The pharmaceutical applications of this compound have been further highlighted by its incorporation into clinical trial candidates. Several research groups have reported promising results using derivatives of 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride in preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent by modulating inflammatory pathways such as NF-κB and MAPK signaling. Additionally, its structural framework has been adapted to develop candidates with antiviral properties, particularly against RNA viruses where fluorinated sulfoxides have shown enhanced efficacy.

From a synthetic chemistry perspective, 3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride serves as an excellent building block for constructing more complex molecules. The reactivity of the sulfonyl fluoride group allows for facile introduction into various heterocyclic systems, enabling the creation of novel scaffolds with tailored biological activities. This has spurred innovation in drug discovery pipelines, where rapid access to structurally diverse libraries is crucial for identifying lead compounds.

The chemical properties of this compound also make it valuable for material science applications beyond pharmaceuticals. For example, fluorinated sulfonyl compounds can be used to modify surfaces with enhanced hydrophobicity or biocompatibility, which is relevant in biomedical device fabrication and tissue engineering. The ability to precisely incorporate fluorine atoms into molecular structures opens up possibilities for designing materials with specific functionalities.

In conclusion,3-(1-aminocyclopropyl)propane-1-sulfonyl fluoride (CAS No. 2167599-58-6) represents a versatile and highly functional compound with significant implications across multiple domains of chemical research. Its unique structural attributes and reactivity make it indispensable in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic pathways and biological applications,this compound is poised to remain at the forefront of innovation in both academic and industrial settings.